2-Cyclopropyl-6-methyl-N-(1-methylpyrazol-4-yl)pyrimidine-4-carboxamide

• IUPAC Name: 2-cyclopropyl-6-methyl-N-(1-methylpyrazol-4-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C13H15N5O/c1-8-5-11(17-12(15-8)9-3-4-9)13(19)16-10-6-14-18(2)7-10/h5-7,9H,3-4H2,1-2H3,(H,16,19)
• InChI Key: XIXGUECWGRBEOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)C(=O)NC3=CN(N=C3)C
• Molecular Formula: C13H15N5O
• Molecular Weight: 257.29 g/mol

Description

Pyrazolo-pyrimidine derivatives are a class of compounds that have been studied for their potential applications in various fields, particularly in medicinal chemistry. They often feature in the development of new drugs due to their diverse biological activities.

Synthesis Analysis

The synthesis of pyrazolo-pyrimidine derivatives often involves multi-step reactions. For instance, 5-Amino-1-(p-tolylglycyl)-1H-pyrazole-4-carbonitrile was prepared by the reaction of 2-(p-tolylamino)acetohydrazide with ethoxymethylene malononitrile in ethanol under reflux.

Molecular Structure Analysis

The molecular structure of pyrazolo-pyrimidine derivatives is characterized by a pyrazole ring fused with a pyrimidine ring. The exact structure would depend on the specific substituents attached to this core structure.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo-pyrimidine derivatives can be quite diverse, depending on the specific compound and the conditions. For example, 5-amino-pyrazoles can react with ethyl nitrite or sodium nitrite in 10% aqueous HCl solution to form 5-amino-4-hydroxyiminopyrazoles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific pyrazolo-pyrimidine derivative would depend on its exact molecular structure. For instance, 4-Chloro-2-cyclopropyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine has a linear formula of C11H11N4Cl1.

Mechanism of Action

While the mechanism of action can vary greatly depending on the specific compound and its biological target, some pyrazolo-pyrimidine derivatives have been studied as inhibitors of certain enzymes, such as CDK2, a protein kinase involved in cell cycle regulation.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its exact structure and properties. For example, 4-Chloro-2-cyclopropyl-6-(2-methyl-1H-imidazol-1-yl)pyrimidine is classified as Acute Tox. 1 Dermal - Eye Irrit. 2 according to GHS classification.

Future Directions

The future directions in the study of pyrazolo-pyrimidine derivatives are likely to involve the design and synthesis of new compounds with improved properties and activities, as well as further investigations into their mechanisms of action and potential applications in various fields.